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Compound of Interest

Compound Name: Bis(2-butoxyethyl) Phthalate-d4

Cat. No.: B586600 Get Quote

For researchers, scientists, and drug development professionals requiring high-purity

deuterated standards, Bis(2-butoxyethyl) Phthalate-d4 is available from several commercial

suppliers. This technical guide provides a summary of key data from these suppliers to facilitate

comparison and procurement.

Supplier and Product Overview
Bis(2-butoxyethyl) Phthalate-d4 is a deuterated analog of Bis(2-butoxyethyl) Phthalate,

commonly used as an internal standard in analytical chemistry, particularly for mass

spectrometry-based quantification methods. The deuterium labeling provides a distinct mass

shift, allowing for accurate differentiation from the unlabeled analyte.

Several reputable suppliers offer this compound, with variations in purity, isotopic enrichment,

and available quantities. Below is a compilation of information from prominent vendors.

Quantitative Data Summary
The following table summarizes the key technical specifications for Bis(2-butoxyethyl)
Phthalate-d4 available from various commercial suppliers.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Isotopic
Enrichme
nt

Chemical
Purity

Available
Quantitie
s

Santa Cruz

Biotechnol

ogy

1398065-

96-7[1]

C₂₀H₂₆D₄O

₆[1]
370.47[1]

Not

specified

Not

specified
Inquire

LGC

Standards

1398065-

96-7

Not

specified

Not

specified

99 atom %

D[2]
min 97%[2]

0.05 g, 0.1

g[3]

Pharmaffili

ates

1398065-

96-7[4]

C₂₀H₂₆D₄O

₆[4]
370.47[4]

Not

specified

Not

specified
Inquire

CDN

Isotopes

1398065-

96-7[5]

C₆D₄(COO

CH₂CH₂O

CH₂CH₂C

H₂CH₃)₂

370.48[5]
99 atom %

D[5]
97%[5]

0.05 g, 0.1

g[5]

Adva Tech

Group Inc.

1398065-

96-7

Not

specified

Not

specified

Not

specified

Not

specified
Inquire

Experimental Protocols
Detailed experimental protocols for the use of Bis(2-butoxyethyl) Phthalate-d4 are typically

developed and validated by the end-user for their specific analytical method and matrix.

However, a general workflow for its application as an internal standard in a quantitative mass

spectrometry assay is outlined below.

General Workflow for Internal Standard Quantification
Standard Preparation: Prepare a stock solution of Bis(2-butoxyethyl) Phthalate-d4 in a

suitable organic solvent (e.g., methanol, acetonitrile). From the stock solution, create a

series of working standard solutions at known concentrations.

Sample Preparation: To an aliquot of the sample matrix (e.g., plasma, tissue homogenate,

environmental water sample), add a known amount of the Bis(2-butoxyethyl) Phthalate-d4
internal standard solution.
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Extraction: Perform a sample extraction procedure (e.g., liquid-liquid extraction, solid-phase

extraction) to isolate the analyte of interest and the internal standard from the sample matrix.

Analysis: Analyze the extracted sample using a mass spectrometry-based method, such as

Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass

Spectrometry (GC-MS).

Quantification: Monitor the characteristic mass-to-charge ratios (m/z) for both the unlabeled

analyte and the deuterated internal standard. The ratio of the peak area of the analyte to the

peak area of the internal standard is used to calculate the concentration of the analyte in the

original sample, by referencing a calibration curve prepared with known concentrations of the

analyte and a constant concentration of the internal standard.

Visualizations
To further clarify the relationships and workflows, the following diagrams are provided.

Logical Relationship of Chemical Identifiers

CAS: 1398065-96-7

Bis(2-butoxyethyl) Phthalate-d4

Formula: C20H26D4O6 MW: 370.47

Click to download full resolution via product page

Caption: Relationship between the common name and key identifiers.
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Workflow for Internal Standard-Based Quantification
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Caption: General experimental workflow for using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Suppliers and Technical Data for Bis(2-
butoxyethyl) Phthalate-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b586600#commercial-suppliers-of-bis-2-butoxyethyl-
phthalate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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